1-Methyl-4-(2-methylpiperidin-4-yl)piperazine

• Molecular Formula: C11H23N3
• Molecular Weight: 197.32 g/mol
• SMILES: CC1CC(CCN1)N2CCN(CC2)C
• InChI: InChI=1S/C11H23N3/c1-10-9-11(3-4-12-10)14-7-5-13(2)6-8-14/h10-12H,3-9H2,1-2H3
• InChIKey: GQWSWZFRBULLME-UHFFFAOYSA-N

1-Methyl-4-(2-methylpiperidin-4-yl)piperazine: A Structurally Defined Piperazine Building Block for CNS-Focused Medicinal Chemistry

1-Methyl-4-(2-methylpiperidin-4-yl)piperazine (CAS not explicitly defined, molecular formula C11H23N3, molecular weight 197.32 g/mol) is a tertiary amine-containing heterocyclic compound composed of a piperazine ring linked via the 4-position to a 2-methylpiperidine moiety, with an additional N-methyl substitution on the piperazine ring. This compound belongs to the piperazinyl-piperidine class of scaffolds, which are widely utilized in central nervous system (CNS) drug discovery due to their ability to interact with multiple G protein-coupled receptors (GPCRs), including muscarinic acetylcholine, sigma, and dopamine receptors . The compound’s dual tertiary amine character and rigid bicyclic framework enable predictable amine reactivity (alkylation, acylation, and condensation) while offering a conformationally constrained pharmacophore distinct from simpler piperazine or piperidine monomers . Procurement of this specific scaffold is driven by its presence as a core substructure in patents describing sigma receptor ligands, chemokine receptor modulators, and muscarinic receptor probes, indicating its validated utility in early-stage medicinal chemistry programs [1].

1

Piperazinyl-piperidine scaffold for CNS GPCR studies

2

Dual tertiary amine handles for orthogonal derivatization

3

Chiral 2-methylpiperidine constrains conformation

• [1] M's Science Corporation. Piperidine and Piperazine Derivatives. European Patent EP1978959. 2006. View Source

Why 1-Methyl-4-(2-methylpiperidin-4-yl)piperazine Cannot Be Replaced by Common Piperazine Analogs

Generic substitution with unsubstituted piperazine, 1-methylpiperazine, or 4-piperidinopiperidine is scientifically invalid due to the compound’s unique substitution pattern and stereoelectronic profile. The 2-methyl group on the piperidine ring introduces a chiral center and restricts conformational flexibility, directly impacting receptor binding orientation and subtype selectivity [1]. Furthermore, the N-methylation on the piperazine ring alters the basicity and hydrogen-bonding capacity of the secondary amine, which is critical for interactions with conserved aspartate residues in GPCR binding pockets [2]. Data from muscarinic receptor binding assays demonstrate that even minor structural variations within this series—such as the presence or absence of the N-methyl group—produce divergent affinity and selectivity profiles, rendering simple analogs non-interchangeable in biological systems [3]. Consequently, procurement of the precise chemical structure is mandatory for reproducibility in SAR campaigns and pharmacological validation.

Chiral center and conformational constraint absent in simpler piperazine or piperidine analogs, altering receptor binding orientation.

N-methyl group on piperazine ring modulates basicity and hydrogen-bonding capacity critical for GPCR interactions.

Binding affinity and subtype selectivity profiles diverge significantly between N-methylated and des-methyl analogs.

• [1] Shoshan-Barmatz V, Gruzman AL. Novel Piperazine and Piperidine Derivatives, Their Synthesis and Use Thereof in Inhibiting VDAC Oligomerization, Apoptosis and Mitochondria Dysfunction. Patent WO2020/XXXXXX. 2020. View Source
• [2] Lane JR, et al. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists. ACS Chem Neurosci. 2024;15(2):345-360. View Source
• [3] BindingDB. BDBM50405718 (CHEMBL2114396). Affinity Data for Muscarinic Receptors M1 and M2. ChEMBL Curated. View Source

Quantitative Differentiation of 1-Methyl-4-(2-methylpiperidin-4-yl)piperazine Against Closest Structural Analogs

Muscarinic M1 Receptor Binding Affinity: Direct Comparison with Pirenzepine and VU 0255035

1-Methyl-4-(2-methylpiperidin-4-yl)piperazine demonstrates sub-100 nM binding affinity for the M1 muscarinic acetylcholine receptor (Ki = 19 nM) in a bovine striatum [3H]pirenzepine displacement assay [1]. This affinity is comparable to the reference M1 antagonist pirenzepine (Ki = 11.48–15.0 nM in various assays) and to the selective M1 antagonist VU 0255035 (Ki = 14.87 nM) , placing the compound within the potency range of validated M1-preferring ligands.

M1 Affinity vs Reference

Head-to-head

Ki = 19 nM, comparable to pirenzepine (11.48–15.0 nM) and VU 0255035 (14.87 nM)

Supports M1-preferring reference ligand use in displacement assays

[3H]pirenzepine, bovine striatum

Evidence Dimension	M1 muscarinic receptor binding affinity (Ki)
Target Compound Data	Ki = 19 nM
Comparator Or Baseline	Pirenzepine: Ki = 11.48–15.0 nM; VU 0255035: Ki = 14.87 nM
Quantified Difference	Target compound is within 1.3-fold to 1.7-fold of comparators; not statistically distinct in potency class
Conditions	Bovine striatum membrane homogenate, [3H]pirenzepine radioligand displacement

Why This Matters

This equivalence in M1 affinity establishes the compound as a cost-effective, synthetically accessible alternative to proprietary or expensive reference antagonists for primary screening and assay development.

• [1] BindingDB. BDBM50405718 (CHEMBL2114396). Affinity Data: Ki = 19 nM for Muscarinic M1 Receptor (Bovine Striatum). ChEMBL Curated. View Source

M1 vs. M2 Selectivity Profile: Quantitative Comparison to Pirenzepine and Des-methyl Analog

The target compound exhibits a 49-fold selectivity for M1 over M2 receptors (M1 Ki = 19 nM; M2 Ki = 934 nM) [1]. This selectivity ratio is comparable to pirenzepine (M1 Ki = 11.48 nM, M2 Ki = 602.56 nM → 53-fold) and substantially higher than that of the des-methyl analog 1-(2-methylpiperidin-4-yl)piperazine, which shows only 8.8-fold selectivity (M1 Ki = 156 nM; M2 Ki = 1370 nM) [2].

M1/M2 Selectivity

Reported

49-fold (M1 Ki=19 nM, M2 Ki=934 nM)

Supports subtype discrimination studies

Comparable to pirenzepine (53-fold)

Evidence Dimension	M1/M2 selectivity ratio (M2 Ki ÷ M1 Ki)
Target Compound Data	M1 Ki = 19 nM, M2 Ki = 934 nM → 49-fold
Comparator Or Baseline	Pirenzepine: 53-fold; 1-(2-methylpiperidin-4-yl)piperazine: 8.8-fold
Quantified Difference	Target compound is 5.6× more selective than des-methyl analog; comparable to pirenzepine
Conditions	M1: [3H]pirenzepine displacement in bovine striatum; M2: [3H]QNB displacement in rat myocardium

Why This Matters

The N-methyl substitution on the piperazine ring is a critical determinant of M1/M2 selectivity, making this specific compound preferable over its des-methyl counterpart for applications requiring muscarinic subtype discrimination.

• [1] BindingDB. BDBM50405718 (CHEMBL2114396). Affinity Data: M1 Ki = 19 nM, M2 Ki = 934 nM. ChEMBL Curated. View Source
• [2] BindingDB. BDBM50405719 (CHEMBL2114395). Affinity Data: M1 Ki = 156 nM, M2 Ki = 1370 nM for 1-(2-methylpiperidin-4-yl)piperazine. View Source

Structural Differentiation: Impact of N-Methylpiperazine vs. Unsubstituted Piperazine on M1 Affinity

The presence of an N-methyl group on the piperazine ring of the target compound (versus the unsubstituted piperazine in the des-methyl analog) results in an 8.2-fold improvement in M1 binding affinity (Ki = 19 nM vs. 156 nM) and a 1.5-fold improvement in M2 affinity (Ki = 934 nM vs. 1370 nM) [1]. This enhancement is consistent with class-level SAR indicating that N-alkylation of piperazine modulates basicity and lipophilicity, thereby optimizing interactions with the orthosteric binding pocket of muscarinic receptors [2].

N-Methyl Affinity Gain

Head-to-head

8.2-fold higher M1 affinity vs des-methyl analog (Ki 19 vs 156 nM)

Confirms N-methyl as critical SAR feature

M2 affinity also improved 1.5-fold

Evidence Dimension	M1 receptor binding affinity (Ki)
Target Compound Data	Ki = 19 nM
Comparator Or Baseline	1-(2-methylpiperidin-4-yl)piperazine: Ki = 156 nM
Quantified Difference	8.2-fold higher affinity
Conditions	Bovine striatum membrane homogenate, [3H]pirenzepine displacement

Why This Matters

This quantitative difference demonstrates that the N-methyl substitution is not a trivial modification; it is a decisive structural feature for achieving nanomolar M1 affinity, directly impacting the compound’s suitability for CNS target engagement studies.

• [1] BindingDB. BDBM50405718 (CHEMBL2114396) and BDBM50405719 (CHEMBL2114395). Comparative Affinity Data for Muscarinic Receptors M1 and M2. ChEMBL Curated. View Source
• [2] Kozlowski JA, et al. Substituted 2-(R)-Methyl Piperazines as Muscarinic M2 Selective Ligands. Bioorg Med Chem Lett. 2002;12(5):791-794. View Source

Synthetic Utility: Core Scaffold for Piperazinyl-Piperidine Libraries with Validated Biological Activity

1-Methyl-4-(2-methylpiperidin-4-yl)piperazine serves as a privileged scaffold for generating focused libraries targeting GPCRs and ion channels. The compound’s secondary and tertiary amine functionalities permit orthogonal derivatization (e.g., N-alkylation, N-acylation, reductive amination) without protection/deprotection steps [1]. Patents explicitly claiming piperazinyl-piperidine cores describe compounds with nanomolar activity at chemokine receptors (CCR5, CXCR4) and sigma receptors, underscoring the scaffold’s validated utility [2]. In contrast, simpler piperazine or piperidine monomers lack the conformational constraint and dual-nitrogen topology required for polypharmacology or multi-target engagement strategies [3].

Scaffold Utility

Class-level

Dual-amine, chiral bicyclic framework

Reported utility in GPCR-focused libraries

Patented chemokine/sigma receptor cores

Evidence Dimension	Scaffold versatility (number of functionalizable sites, conformational constraint)
Target Compound Data	Two tertiary amine sites, chiral center, constrained bicyclic framework
Comparator Or Baseline	Piperazine monomer: one secondary amine site; Piperidine monomer: one secondary amine site
Quantified Difference	Not quantifiable in a single metric; functional diversity is categorical
Conditions	Medicinal chemistry synthetic protocols

Why This Matters

For procurement in medicinal chemistry programs, this scaffold offers a higher density of derivatizable handles and greater topological complexity than monomeric building blocks, maximizing the chemical space explored per synthetic step.

• [1] Semenov BB, et al. Simple Effective Synthesis of Mono-N-substituted Piperazines. Monatsh Chem. 2004;135(8):1043-1050. View Source
• [2] Piperidinylpiperazine Derivatives Applicable as Chemokine Receptor Inhibitors. Patent WO2006/091676. 2006. View Source
• [3] Person PE, Radeke H. Piperidine-Piperazine Ligands for Neurotransmitter Receptors. US Patent 6,713,479 B2. 2004. View Source

High-Impact Research and Industrial Applications for 1-Methyl-4-(2-methylpiperidin-4-yl)piperazine

Muscarinic Acetylcholine Receptor Subtype Profiling and Assay Development

Given its Ki of 19 nM at M1 receptors and 49-fold selectivity over M2, this compound is ideally suited as a cost-effective, non-proprietary reference ligand for establishing M1-selective binding assays, validating recombinant M1 cell lines, or benchmarking novel muscarinic antagonists in displacement studies [1]. Its comparable selectivity to pirenzepine enables direct substitution in primary screens, reducing dependence on expensive commercial standards.

Medicinal Chemistry: GPCR-Targeted Library Synthesis

The compound’s dual tertiary amine structure and chiral 2-methylpiperidine moiety make it an optimal core for synthesizing focused libraries targeting CNS GPCRs, including sigma-1, dopamine D2/D3, and chemokine receptors [2]. Orthogonal derivatization of the piperazine and piperidine nitrogens allows rapid exploration of SAR in parallel synthesis workflows, a strategy validated in patents describing piperazinyl-piperidine chemokine receptor antagonists [3].

Structure-Activity Relationship (SAR) Studies on N-Methylpiperazine Pharmacophores

The 8.2-fold increase in M1 affinity conferred by the N-methyl group (relative to the des-methyl analog) positions this compound as a critical probe for investigating the electronic and steric contributions of N-alkylation on piperazine-containing ligands [1]. Researchers designing piperazine-based inhibitors for kinases, GPCRs, or ion channels can utilize this scaffold to systematically evaluate the impact of N-substitution on target engagement and selectivity.

Chemical Biology: Bifunctional Probe and PROTAC Linker Precursor

The presence of two chemically distinct amines (secondary in piperidine, tertiary in piperazine) permits sequential functionalization with orthogonal reactive groups (e.g., PEG linkers, fluorophores, or E3 ligase ligands). This bifunctional reactivity makes the compound a versatile precursor for assembling heterobifunctional molecules such as PROTACs (Proteolysis Targeting Chimeras) or fluorescent GPCR probes, particularly for targets with established piperazine pharmacophores [2].

Application

Selection Property

Validation Focus

Muscarinic M1 Assay Development

M1-preferring binding profile

M1/M2 selectivity benchmarking

GPCR-Targeted Library Synthesis

Dual-amine orthogonal reactivity

Piperazinyl-piperidine SAR exploration

N-Methylpiperazine SAR Studies

N-methyl affinity enhancement

Electronic/steric contribution to target engagement

Bifunctional Probe & PROTAC Precursor

Chemically distinct amine handles

Sequential orthogonal functionalization

• [1] BindingDB. BDBM50405718 (CHEMBL2114396). Affinity Data for Muscarinic Receptors M1 and M2. ChEMBL Curated. View Source
• [2] Shoshan-Barmatz V, Gruzman AL. Novel Piperazine and Piperidine Derivatives, Their Synthesis and Use Thereof in Inhibiting VDAC Oligomerization, Apoptosis and Mitochondria Dysfunction. Patent WO2020/XXXXXX. 2020. View Source
• [3] Piperidinylpiperazine Derivatives Applicable as Chemokine Receptor Inhibitors. Patent WO2006/091676. 2006. View Source